2-Azabicyclo[2.2.1]hept-5-en-3-one

Description

2-Azabicyclo[2.2.1]hept-5-en-3-one is a unique bicyclic heterocyclic compound featuring a strained ring system and a reactive ketone functionality . It is widely used as a key intermediate in the production of various drugs and pharmaceutically active compounds due to its structural features and reactivity . This compound is also a crucial precursor in the synthesis of carbocyclic nucleosides, which have demonstrated promising biological activities and therapeutic potential .

This versatile building block, also known as Vince lactam, has a molecular formula of C6H7NO and a molecular weight of 109.13 g/mol . It typically appears as an off-white to light brown solid . The presence of a C(5)=C(6) double bond in its structure makes it a suitable template for introducing various modifications . 2-Azabicyclo[2.2.1]hept-5-en-3-one has a boiling point between 102-106 °C and a melting point between 54-58 °C .

One similar compound is (1R)-(-)-2-Azabicyclo[2.2.1]hept-5-en-3-one, which is also a bicyclic γ-lactam . This compound can be used as a precursor to prepare amino-peramivir, a potent neuraminidase inhibitor, and five-membered analogs of 4-amino-5-halopentanoic acids as potential GABA aminotransferase (GABA-AT) inactivators .

• CAS No.: 49805-30-3
• Product Name: 2-Azabicyclo[2.2.1]hept-5-en-3-one
• Molecular Formula: C6H7NO
• Molecular Weight: 109.13 g/mol
• IUPAC Name: 2-azabicyclo[2.2.1]hept-5-en-3-one
• Standard InChI: InChI=1S/C6H7NO/c8-6-4-1-2-5(3-4)7-6/h1-2,4-5H,3H2,(H,7,8)
• Standard InChIKey: DDUFYKNOXPZZIW-UHFFFAOYSA-N
• SMILES: C1C2C=CC1NC2=O
• Canonical SMILES: C1C2C=CC1NC2=O
• Synonyms: 2-ABHEO; 2-azabicyclo(2.2.1)hept-5-en-3-one; 6-azabicyclo(3.2.0)hept-3-en-7-one
• PubChem Compound: 548678
• Last Modified: Sep 16 2023